

Best Practices for Granulocyte Collection Using Apheresis Systems

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Prisma APH*

Cat. No.: *B1178968*

[Get Quote](#)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Granulocyte transfusions are a critical therapeutic option for patients with severe neutropenia or granulocyte dysfunction who are battling life-threatening infections. The efficacy of this therapy is largely dependent on the quality and quantity of granulocytes collected. This document provides a comprehensive overview of the best practices for granulocyte collection using modern apheresis systems, focusing on optimizing yield, purity, and cell viability. While the term "**Prisma APH**" was specified, current literature and common practice for granulocyte collection point towards the use of apheresis systems like the Spectra Optia™ and its predecessor, the COBE Spectra. The protocols and data presented here are based on these widely used platforms.

I. Donor Selection and Mobilization

Optimal granulocyte yields begin with appropriate donor selection and effective mobilization of neutrophils into the peripheral blood.

1.1. Donor Eligibility:

- Donors should meet standard allogeneic donor requirements.[\[1\]](#)

- ABO compatibility between the donor and recipient is essential due to the significant red blood cell content in the final product.[\[2\]](#)[\[3\]](#)
- For CMV-seronegative recipients, it is best practice to select CMV-seronegative donors to prevent CMV transmission.[\[1\]](#)[\[2\]](#)[\[3\]](#)
- Donors may be volunteers from a healthy donor pool or relatives of the patient.[\[1\]](#)

1.2. Mobilization Regimens: To increase the number of circulating neutrophils, donors are typically pre-treated with mobilizing agents. The combination of Granulocyte-Colony Stimulating Factor (G-CSF) and corticosteroids has been shown to be highly effective.[\[4\]](#)[\[5\]](#)[\[6\]](#)

- G-CSF (e.g., Lenograstim, Filgrastim): A standard dose is 5-10 µg/kg administered subcutaneously 12-18 hours before apheresis.[\[1\]](#)[\[4\]](#)
- Corticosteroids (e.g., Dexamethasone): An oral dose of 8 mg is often administered concurrently with G-CSF, approximately 12 hours prior to collection.[\[1\]](#) The addition of dexamethasone to G-CSF has been shown to significantly increase granulocyte yields compared to G-CSF alone.[\[4\]](#)

II. Apheresis Procedure Optimization

The apheresis procedure itself is a critical step where several parameters can be adjusted to maximize granulocyte collection efficiency.

2.1. Apheresis Systems:

- The Spectra Optia™ system is a newer, automated platform that has demonstrated higher collection efficiency for granulocytes compared to the older COBE Spectra system.[\[7\]](#)[\[8\]](#)[\[9\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#) Studies have shown the Spectra Optia to be approximately 20-23% more efficient in collecting polymorphonuclear cells (PMNs).[\[8\]](#)[\[10\]](#)[\[11\]](#)

2.2. Sedimentation Agents:

- Hydroxyethyl Starch (HES): HES is a sedimentation agent used to improve the separation of granulocytes from red blood cells during apheresis.[\[7\]](#)[\[8\]](#)[\[10\]](#) However, due to safety concerns and limited availability in some regions, protocols without HES have been

developed.[9] The Spectra Optia system has been shown to achieve high collection efficiency even in the absence of HES.[9]

2.3. Key Collection Parameters:

- **Interface Offset (IO):** On certain apheresis platforms, adjusting the interface offset can significantly impact collection efficiency. One study demonstrated that a higher interface offset setting (e.g., 35) resulted in a greater granulocyte collection efficiency ($60 \pm 12\%$) compared to a lower setting (e.g., 15) ($40 \pm 17\%$).[13]

III. Quantitative Data Summary

The following tables summarize key quantitative data from studies comparing different apheresis systems and collection protocols.

Table 1: Comparison of Spectra Optia and COBE Spectra Apheresis Systems

Parameter	Spectra Optia	COBE Spectra	Reference
Collection Efficiency (PMN)	~53.7%	~43.2%	[11]
Granulocyte Yield per Liter of Blood Processed	Higher	Lower	[10]
Red Blood Cell Contamination	Lower	Higher	[8]
Platelet Contamination	Lower	Higher	[8]
Mononuclear Cell Contamination	Higher	Lower	[8][10]

Table 2: Impact of Donor Mobilization on Granulocyte Yield

Mobilization Regimen	Median Granulocyte Yield (x10 ¹⁰)	Reference
G-CSF + Dexamethasone	8.47	[4]
G-CSF alone	6.65	[4]

IV. Experimental Protocols

Protocol 1: Granulocyte Collection with Spectra Optia

Objective: To collect a high-yield granulocyte product for therapeutic use.

Materials:

- Spectra Optia™ Apheresis System
- Granulocyte Collection Set
- Anticoagulant Citrate Dextrose Solution, Formula A (ACD-A)
- Donor mobilized with G-CSF and Dexamethasone
- (Optional) Hydroxyethyl Starch (HES)


Procedure:

- Donor Preparation: Confirm donor eligibility and mobilization regimen. Ensure adequate venous access.
- System Setup: Prime the Spectra Optia™ system with the granulocyte collection set according to the manufacturer's instructions.
- Apheresis Program: Select the automated granulocyte collection protocol (e.g., Spectra Optia IDL).[\[7\]](#)[\[8\]](#)
- Procedure Initiation: Connect the donor to the system and initiate the collection process. The system will automatically manage the flow rates and collection parameters.

- **Monitoring:** Continuously monitor the donor for any adverse reactions and the system for proper function.
- **Collection Completion:** Once the target collection volume or processing volume is reached, the procedure is terminated.
- **Product Handling:** The collected granulocyte concentrate should be stored at room temperature (20-24°C) without agitation and transfused as soon as possible, ideally within 24 hours of collection.^[3] The product must be irradiated prior to transfusion to prevent transfusion-associated graft-versus-host disease.^[3]

V. Visualizations


Diagram 1: Granulocyte Apheresis Workflow



[Click to download full resolution via product page](#)

Caption: A high-level overview of the granulocyte collection and transfusion process.

Diagram 2: Factors Influencing Granulocyte Yield



[Click to download full resolution via product page](#)

Caption: Key factors that have a significant impact on the final granulocyte yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Preparation of granulocyte concentrates by apheresis: collection modalities in the USA - PMC [pmc.ncbi.nlm.nih.gov]

- 2. Granulocyte transfusion therapy | Professional Education [professionaleducation.blood.ca]
- 3. A4.1 Granulocytes, Apheresis [transfusionguidelines.org]
- 4. Efficacy and Side Effects of Granulocyte Collection in Healthy Donors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 5. Granulocyte concentrates from a single high-yield apheresis can be split to support multiple patients - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 6. Optimized high-dose granulocyte transfusions for the treatment of infections in neutropenic patients: A single-center retrospective analysis - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 7. researchgate.net [researchgate.net]
- 8. Granulocyte collections: comparison of two apheresis systems - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 9. Comparison of two apheresis systems for granulocyte collection without hydroxyethyl starch - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 10. researchgate.net [researchgate.net]
- 11. Spectra Optia granulocyte apheresis collections result in higher collection efficiency of viable, functional neutrophils in a randomized, crossover, multicenter trial - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 12. Granulocyte collection using a novel apheresis system eases the procedure and provides concentrates of high quality - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 13. Granulocyte collection efficiency and yield are enhanced by the use of a higher interface offset during apheresis of donors given granulocyte-colony-stimulating factor - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- To cite this document: BenchChem. [Best Practices for Granulocyte Collection Using Apheresis Systems]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1178968#best-practices-for-granulocyte-collection-with-prisma-aph>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com